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Compound of Interest

Compound Name: 3,6-Anhydro-L-galactose

CAS No.: 28251-55-0

Cat. No.: B1288611

Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

3,6-Anhydro-L-galactose, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on established safety protocols for similar

chemical compounds and are intended to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 3,6-Anhydro-L-galactose. The following table summarizes the recommended

equipment.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection
Tightly fitting safety goggles

with side-shields

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1] A

face shield may be used in

conjunction with goggles for

added protection against

splashes.[2]

Hand Protection Chemical-impermeable gloves

Nitrile rubber gloves with a

minimum thickness of 0.11mm

are recommended.[3] Always

inspect gloves before use and

dispose of contaminated

gloves properly.[3]

Body Protection Protective clothing

A lab coat or chemical-

resistant overalls should be

worn. Ensure clothing provides

full coverage of the arms.

Respiratory Protection
Full-face respirator, N95 or P1

dust mask

A full-face respirator is

recommended if exposure

limits are exceeded or if

irritation is experienced.[1] For

handling powders that may

generate dust, a NIOSH-

approved N95 or EN 143 P1

dust mask should be used.[3]

[4]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 3,6-Anhydro-L-galactose is crucial for laboratory safety

and experimental integrity.

1. Preparation:
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Ensure the work area, such as a chemical fume hood or a well-ventilated benchtop, is clean
and uncluttered.
Verify that all necessary PPE is readily available and in good condition.
Locate the nearest safety shower and eyewash station before commencing work.

2. Handling:

Always handle 3,6-Anhydro-L-galactose in a well-ventilated area to minimize inhalation
exposure.[1]
Avoid the formation of dust and aerosols.[1] When weighing or transferring the powder, do so
carefully and away from drafts.
Use appropriate tools, such as a spatula or scoop, for handling the solid material.
Avoid direct contact with skin and eyes.[1]
Do not eat, drink, or smoke in the designated handling area.[5]

3. In Case of a Spill:

Minor Spills:
Alert personnel in the immediate vicinity.
Wearing appropriate PPE, clean up the spill immediately.[6]
Use dry clean-up methods; avoid generating dust.[6]
Carefully sweep or vacuum the spilled material into a labeled, sealable container for
disposal.[6]
Major Spills:
Evacuate the area and notify the appropriate emergency response personnel.[6]
If the substance is flammable, extinguish any open flames and turn off ignition sources.[7]
Prevent the spilled material from entering drains or waterways.[6]

Disposal Plan
Proper disposal of 3,6-Anhydro-L-galactose and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Unused Material and Contaminated Waste:

All waste must be handled in accordance with local, state, and federal regulations.[6]
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Unused or contaminated 3,6-Anhydro-L-galactose should be collected in a clearly

labeled, sealed container.

Contaminated disposables, such as gloves, weigh paper, and paper towels, should be

placed in a designated waste container.

Disposal Methods:

Disposal may be carried out by a licensed chemical destruction plant or through controlled

incineration.

Do not dispose of the chemical down the drain or in general waste streams.[5]

Consult with your institution's environmental health and safety department for specific

disposal procedures.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 3,6-Anhydro-L-
galactose in a laboratory setting.
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Safe Handling Workflow for 3,6-Anhydro-L-galactose
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Caption: Workflow for safe handling of 3,6-Anhydro-L-galactose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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